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Compound of Interest

Compound Name: 2-Chlorocyclopentanol

Cat. No.: B15712775

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and resolution of enantiopure 2-Chlorocyclopentanol. This chiral building block is a

valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical

industry for the development of prostaglandin analogs.[1] This document outlines key suppliers,

physical and chemical properties, detailed experimental protocols, and the role of this

compound in synthetic chemistry.

Commercial Availability
Enantiopure (1S,2R)-2-Chlorocyclopentanol is commercially available from various suppliers,

primarily for research and development purposes. The typical purity offered is around 95%. The

following table summarizes the available information from a selection of suppliers.
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Supplier Product Name CAS No. Purity
Available
Quantities

Smolecule

(1S,2R)-2-

Chloro-

cyclopentanol

20377-80-4 - -

Parchem

(1S,2R)-2-

Chloro-

cyclopentanol

5950-19-6 - -

Key Organics

trans-2-

Chlorocyclopenta

nol

20377-80-4 >95% 0.25 g, 1 g, 5 g

Simson Pharma

Limited

(1S,2R)-2-chloro-

cyclopentanol
20377-80-4 -

Custom

Synthesis

Pharmaffiliates

trans-2-

Chlorocyclopenta

nol

20377-80-4 - -

BLD Pharm

trans-2-

Chlorocyclopenta

nol

20377-80-4 - -

LookChem

(1S,2R)-2-

Chloro-

cyclopentanol

20377-80-4 95% 5 g, 10 g

ChemicalBook

(1S,2R)-2-

CHLORO-

CYCLOPENTAN

OL

20377-80-4 - -

Physicochemical Properties
The physical and chemical properties of 2-Chlorocyclopentanol are crucial for its application

in synthesis. While specific data for the pure enantiomers are not widely reported, the

properties of the racemic trans-isomer are available.
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Property Value

Molecular Formula C₅H₉ClO

Molecular Weight 120.58 g/mol [2][3]

Boiling Point 84 °C

Density 1.174 g/cm³ (at 6 °C)[3]

Appearance -

Melting Point Not available for enantiopure forms

Specific Rotation ([α]D) Not available for enantiopure forms

Synthesis and Resolution of Enantiopure 2-
Chlorocyclopentanol
The preparation of enantiopure 2-Chlorocyclopentanol typically involves the synthesis of the

racemic mixture followed by a kinetic resolution step.

Synthesis of Racemic trans-2-Chlorocyclopentanol
A common method for the synthesis of racemic trans-2-Chlorocyclopentanol is the addition of

hypochlorous acid to cyclopentene.[4] This reaction proceeds via an anti-addition mechanism,

yielding the trans product.[4]

Materials:

Cyclopentene

Hydrochloric acid

Sodium hypochlorite solution

Diethyl ether

Sodium bicarbonate
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Magnesium sulfate

Standard laboratory glassware

Procedure:

A solution of cyclopentene in diethyl ether is prepared in a reaction vessel equipped with a

stirrer and cooled in an ice bath.

An aqueous solution of hypochlorous acid, freshly prepared by acidifying a sodium

hypochlorite solution with hydrochloric acid, is added dropwise to the cyclopentene solution

with vigorous stirring.

The reaction mixture is stirred for several hours at low temperature.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with a saturated sodium bicarbonate solution and

then with brine.

The organic phase is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield crude racemic trans-2-Chlorocyclopentanol.

The crude product can be purified by distillation under reduced pressure.

Lipase-Catalyzed Kinetic Resolution
Kinetic resolution using lipases is an efficient method to separate the enantiomers of racemic 2-
Chlorocyclopentanol. This method relies on the differential rate of acylation of the two

enantiomers catalyzed by a lipase. Typically, the (R)-enantiomer is acylated faster, leaving the

unreacted (S)-enantiomer in high enantiomeric excess. Pseudomonas cepacia lipase (PSL)

and Candida antarctica lipase B (CALB) are commonly used for this purpose, with vinyl acetate

as the acylating agent.

Materials:

Racemic trans-2-Chlorocyclopentanol
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Pseudomonas cepacia lipase (Amano Lipase PS) or Candida antarctica lipase B (Novozym

435)

Vinyl acetate

Anhydrous organic solvent (e.g., hexane, toluene)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

To a solution of racemic trans-2-Chlorocyclopentanol in an anhydrous organic solvent, add

the lipase.

Add vinyl acetate as the acylating agent. The molar ratio of the substrate to acylating agent

may need to be optimized.

The reaction mixture is stirred at a controlled temperature (e.g., room temperature or slightly

elevated).

The progress of the reaction is monitored by chiral gas chromatography (GC) or high-

performance liquid chromatography (HPLC) to determine the enantiomeric excess (e.e.) of

the remaining alcohol and the formed ester.

The reaction is stopped at approximately 50% conversion to achieve high e.e. for both the

unreacted alcohol and the acylated product.

The enzyme is removed by filtration.

The solvent is evaporated, and the resulting mixture of the acylated enantiomer and the

unreacted alcohol enantiomer is separated by column chromatography on silica gel.

The acylated enantiomer can be hydrolyzed back to the alcohol using a base (e.g., sodium

hydroxide) in a suitable solvent system (e.g., methanol/water).

Application in Drug Development: Synthesis of
Prostaglandins
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Enantiopure 2-Chlorocyclopentanol is a key chiral building block for the synthesis of

prostaglandins and their analogs.[1] Prostaglandins are a class of lipid compounds with diverse

physiological effects, and their synthetic analogs are used in various therapeutic areas. The

chirality of the cyclopentane core is crucial for the biological activity of these molecules.

The synthesis of prostaglandins often involves the nucleophilic displacement of the chloride in

enantiopure 2-Chlorocyclopentanol to introduce one of the side chains, while the hydroxyl

group serves as a handle for the introduction of the second side chain.

Visualizations
Experimental Workflow for Synthesis and Resolution
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Workflow for Enantiopure 2-Chlorocyclopentanol

Synthesis of Racemic trans-2-Chlorocyclopentanol

Lipase-Catalyzed Kinetic Resolution
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Caption: Workflow for the synthesis of racemic trans-2-Chlorocyclopentanol and its

subsequent enzymatic kinetic resolution to obtain the pure enantiomers.

Role in Prostaglandin Synthesis

Application in Prostaglandin Synthesis
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Key Synthetic Steps

Final Product

Enantiopure (1S,2R)-2-Chlorocyclopentanol

Nucleophilic displacement of Cl
(Introduction of ω-chain)

Modification of OH group
(Introduction of α-chain)

Further functional group manipulations

Prostaglandin Analog
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Caption: Simplified logical relationship illustrating the use of enantiopure 2-
Chlorocyclopentanol as a chiral starting material for the synthesis of prostaglandin analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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